2-(4-Methoxy-phenyl)-3-piperazin-1-ylmethyl-imidazo[1,2-a]pyridine

• IUPAC Name: 2-(4-methoxyphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine;oxalic acid
• InChI: InChI=1S/C19H22N4O.C2H2O4/c1-24-16-7-5-15(6-8-16)19-17(14-22-12-9-20-10-13-22)23-11-3-2-4-18(23)21-19;3-1(4)2(5)6/h2-8,11,20H,9-10,12-14H2,1H3;(H,3,4)(H,5,6)
• InChI Key: CQDRUSBPWYMBND-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(N3C=CC=CC3=N2)CN4CCNCC4.C(=O)(C(=O)O)O
• Molecular Formula: C21H24N4O5
• Molecular Weight: 412.4 g/mol

Description

2-(4-Methoxy-phenyl)-3-piperazin-1-ylmethyl-imidazo[1,2-a]pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-(4-Methoxy-phenyl)-3-piperazin-1-ylmethyl-imidazo[1,2-a]pyridine involves its interaction with specific receptors in the body. This compound has been shown to bind to the serotonin 5-HT1A receptor, which is involved in various physiological processes such as mood regulation, anxiety, and stress response. It has also been shown to bind to the dopamine D2 receptor, which is involved in reward and motivation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-Methoxy-phenyl)-3-piperazin-1-ylmethyl-imidazo[1,2-a]pyridine are still being studied. However, it has been shown to have potential effects on neurotransmitter levels in the brain, which could lead to changes in behavior and mood. It has also been shown to have potential anti-inflammatory effects, which could make it useful in treating certain diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(4-Methoxy-phenyl)-3-piperazin-1-ylmethyl-imidazo[1,2-a]pyridine in lab experiments is its specificity for certain receptors in the body. This makes it a useful tool for studying the effects of these receptors on various physiological processes. However, one of the limitations is that its effects on other receptors and physiological processes are still being studied, which could limit its usefulness in certain experiments.

Future Directions

There are several future directions for research involving 2-(4-Methoxy-phenyl)-3-piperazin-1-ylmethyl-imidazo[1,2-a]pyridine. One of the major directions is in the development of new drugs based on this compound for the treatment of various diseases. Another direction is in the study of its effects on other receptors and physiological processes, which could lead to new insights into its potential applications. Additionally, further research is needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-(4-Methoxy-phenyl)-3-piperazin-1-ylmethyl-imidazo[1,2-a]pyridine involves a multi-step process that requires specific reagents and conditions. The first step involves the reaction of 2-(4-Methoxy-phenyl)-3-bromo-imidazo[1,2-a]pyridine with sodium azide to form the corresponding azide compound. The second step involves the reduction of the azide compound using palladium on carbon and hydrogen gas to yield the amine intermediate. The final step involves the reaction of the amine intermediate with piperazine and formaldehyde to form the desired product.

Scientific Research Applications

2-(4-Methoxy-phenyl)-3-piperazin-1-ylmethyl-imidazo[1,2-a]pyridine has been studied for its potential applications in various scientific fields. One of the major applications is in medicinal chemistry, where this compound has been tested for its efficacy in treating various diseases such as cancer, inflammation, and neurological disorders. It has also been studied for its potential as a diagnostic tool for certain diseases.